Cas no 2639460-97-0 (Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate)

• Product Name: Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate
• CAS No: 2639460-97-0
• MF: C₁₃H₂₀N₂O₄S₂
• MW: 332.438900947571
• CID: 5643747
• PubChem ID: 165903376
• Update Time: 2025-10-21

Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate
• EN300-27782205
• 2639460-97-0
• Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate

• Inchi： 1S/C13H20N2O4S2/c1-13(2,3)19-12(16)10-8-11(20-9-10)21(17,18)15-6-4-14-5-7-15/h8-9,14H,4-7H2,1-3H3
• InChI Key： DPXHNCMOTWZMKE-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(=O)OC(C)(C)C)=CS1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 332.08644947g/mol
• Monoisotopic Mass: 332.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 112Ų

Additional information on Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate

Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate (CAS No. 2639460-97-0): A Comprehensive Overview

Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate, identified by its CAS number 2639460-97-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The unique structural features of Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate consists of a thiophene ring substituted with a piperazine-1-sulfonyl group at the 5-position and a tert-butyl carboxylate group at the 3-position. This arrangement introduces both hydrophobic and hydrophilic regions, which can enhance the compound's solubility and bioavailability. The presence of the piperazine moiety is particularly noteworthy, as piperazine derivatives are widely recognized for their role in various pharmacological applications, including antipsychotics, antihistamines, and antifungals.

In recent years, there has been a growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that thiophene derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate has shown promise in several preclinical studies. For instance, research indicates that this compound may possess inhibitory effects on certain enzymes and receptors involved in cancer cell proliferation and survival.

One of the most compelling aspects of Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate is its potential as a lead compound for drug discovery. The combination of the thiophene ring and the piperazine sulfonamide group creates a versatile framework that can be modified to target specific biological pathways. Researchers have explored various synthetic strategies to derive analogs of this compound, aiming to optimize its pharmacological properties. These efforts have led to the identification of several derivatives with enhanced potency and selectivity.

The synthesis of Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the functionalization of the thiophene ring, followed by the introduction of the piperazine sulfonamide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The tert-butyl carboxylate group is then incorporated through esterification or other suitable methods.

The pharmacological profile of Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate has been extensively studied in vitro and in vivo. Initial experiments have revealed that this compound can modulate various signaling pathways associated with inflammation and cancer. For example, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis. Additionally, studies suggest that it may interfere with the activity of certain kinases involved in tumor growth.

The potential therapeutic applications of Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate extend beyond oncology. Preliminary data indicate that it may also have utility in treating neurological disorders, where modulation of piperazine-based compounds has shown promise. Furthermore, its structural similarity to known bioactive molecules makes it an attractive candidate for further exploration in drug development pipelines.

In conclusion, Tert-butyl 5-(piperazine-1-sulfonyl)thiophene-3-carboxylate (CAS No. 2639460-97-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a promising candidate for future therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is likely to play an increasingly important role in drug discovery and development.